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Compound of Interest

Compound Name: Bromoacetone

Cat. No.: B165879 Get Quote

For researchers, scientists, and drug development professionals, the synthesis and handling of

novel compounds are routine. However, the inherent risks associated with potent chemical

reagents demand rigorous safety protocols. Bromoacetone, a highly toxic and lachrymatory

agent, necessitates stringent handling procedures to ensure the safety of laboratory personnel

and the integrity of research. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans for the handling of bromoacetone, to

foster a culture of safety and precision in the laboratory.

Essential Safety Information at a Glance
Bromoacetone is a colorless to violet liquid that is highly flammable and toxic.[1][2] It is a

potent lachrymator, causing severe irritation to the eyes, skin, and respiratory tract.[3] Due to its

hazardous nature, all handling of bromoacetone must be conducted within a certified chemical

fume hood, with personnel wearing appropriate personal protective equipment (PPE).
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Property Value Source

Molecular Formula C₃H₅BrO [4]

CAS Number 598-31-2 [5][6]

Boiling Point 137 °C (279 °F; 410 K) [4]

Flash Point 51.1 °C (124.0 °F; 324.2 K) [4]

Occupational Exposure Limits

(OSHA PEL, ACGIH TLV)
Not Established [3][5]

Personal Protective Equipment (PPE): Your First
Line of Defense
A multi-layered approach to PPE is critical when handling bromoacetone. The following table

outlines the minimum required PPE.
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Body Part Required PPE Specification

Eyes/Face Safety Goggles & Face Shield

Indirect-vent, impact and

splash-resistant goggles worn

in combination with a face

shield.[7]

Skin
Chemical-Resistant Gloves &

Lab Coat

Impervious gloves (consult

manufacturer's compatibility

chart) and a flame-resistant lab

coat.[7][8]

Respiratory Respirator

A full-facepiece respirator with

appropriate cartridges or a

self-contained breathing

apparatus (SCBA) should be

used.[7][8]

Body Full Protective Clothing

For large quantities or in case

of a spill, complete protective

clothing, including boots, is

necessary.[2][7]

Step-by-Step Protocol for Handling Bromoacetone
This protocol outlines the essential steps for the safe handling of bromoacetone from

preparation to disposal.

1. Pre-Experiment Preparation:

Ensure a certified chemical fume hood is operational.

Verify that an emergency shower and eyewash station are accessible and functional.[5]

Assemble all necessary equipment and reagents within the fume hood.

Don all required PPE as outlined in the table above.

2. Handling and Use:
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Ground and bond all containers and receiving equipment to prevent static discharge.[7][8]

Use non-sparking tools.[7][8]

Keep away from heat, sparks, open flames, and other ignition sources.[5][7][8]

Work with the smallest quantity of bromoacetone necessary for the experiment.

Keep the container tightly closed when not in use.[7][8]

3. Post-Experiment Procedures:

Upon completion of the experiment, carefully quench any remaining bromoacetone
according to established laboratory procedures.

Decontaminate all glassware and equipment that came into contact with bromoacetone.

4. Waste Disposal:

Bromoacetone is considered a hazardous waste and must be disposed of accordingly.[5]

Collect all bromoacetone waste in a designated, sealed, and properly labeled container.

The material can be disposed of by a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing.[7]

Do not dispose of bromoacetone down the drain.

5. Emergency Procedures:

Spill: In the event of a spill, evacuate the area immediately.[2][3] If trained and equipped,

absorb the spill with an inert material such as vermiculite or sand, and place it in a sealed

container for disposal.[5]

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.[7]
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Skin Contact: Immediately remove contaminated clothing and rinse the affected area with

copious amounts of water for at least 15 minutes. Seek immediate medical attention.[7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[7]

Visualizing the Safety Workflow
The following diagram illustrates the critical decision points and safety procedures for handling

bromoacetone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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